(3Ar,4S,5R,6aS)-5-Hydroxy-4-(hydroxymethyl)hexahydro-2H-cyclopenta[b]furan-2-one

• CAS No.: 32233-40-2
• Product Name: (3Ar,4S,5R,6aS)-5-Hydroxy-4-(hydroxymethyl)hexahydro-2H-cyclopenta[b]furan-2-one
• Molecular Formula: C8H12O4
• Molecular Weight: 172.18 g/mol
• IUPAC Name: (3aR,4S,5R,6aS)-5-hydroxy-4-(hydroxymethyl)-3,3a,4,5,6,6a-hexahydrocyclopenta[b]furan-2-one
• Standard InChI: InChI=1S/C8H12O4/c9-3-5-4-1-8(11)12-7(4)2-6(5)10/h4-7,9-10H,1-3H2/t4-,5-,6-,7+/m1/s1
• Standard InChIKey: VYTZWRCSPHQSFX-GBNDHIKLSA-N
• Isomeric SMILES: C1[C@H]([C@@H]([C@@H]2[C@H]1OC(=O)C2)CO)O
• SMILES: C1C(C(C2C1OC(=O)C2)CO)O
• Canonical SMILES: C1C(C(C2C1OC(=O)C2)CO)O
• Appearance: Assay:≥98%A crystalline solid
• Description: Corey aldehyde is a versatile, hydroxy-lactone intermediate for the synthesis of prostaglandins and prostaglandin analogs. Prostaglandin derivatives with modifications in the α chain, the ω chain, or both, are readily accessible from this general intermediate. (−)-Corey lactone diol is simply the reduced version of Corey aldehyde, with alcohol groups at both C-11 and C-13. This allows the introduction of ω chain constituents via alternate chemistries, such as nucleophilic displacements.
• Synonyms: (3aR,4S,5R,6aS)Hexahydro-5-hydroxy-4-(hydroxymethyl)-2H-cyclopenta[b]furan-2-one; [3aR-(3aα,4α,5β,6aα)]Hexahydro-5-hydroxy-4-(hydroxymethyl)-2H-cyclopenta[b]furan-2-one
• PubChem Compound: 2724453
• Last Modified: Nov 11 2021